![molecular formula C14H11N5O2 B8421446 4-(4-Phenylamino-[1,3,5]triazin-2-yl)-1H-pyrrole-2-carboxylic acid](/img/structure/B8421446.png)
4-(4-Phenylamino-[1,3,5]triazin-2-yl)-1H-pyrrole-2-carboxylic acid
Description
4-(4-Phenylamino-[1,3,5]triazin-2-yl)-1H-pyrrole-2-carboxylic acid is a useful research compound. Its molecular formula is C14H11N5O2 and its molecular weight is 281.27 g/mol. The purity is usually 95%.
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Properties
Molecular Formula |
C14H11N5O2 |
|---|---|
Molecular Weight |
281.27 g/mol |
IUPAC Name |
4-(4-anilino-1,3,5-triazin-2-yl)-1H-pyrrole-2-carboxylic acid |
InChI |
InChI=1S/C14H11N5O2/c20-13(21)11-6-9(7-15-11)12-16-8-17-14(19-12)18-10-4-2-1-3-5-10/h1-8,15H,(H,20,21)(H,16,17,18,19) |
InChI Key |
QRSNZWDAAYCTQZ-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)NC2=NC=NC(=N2)C3=CNC(=C3)C(=O)O |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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